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Compound of Interest

Compound Name: 4-Acetamidophenylglyoxal hydrate

Cat. No.: B578847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet (SDS). Always refer to the official SDS from a certified

supplier before handling this chemical.

Introduction
4-Acetamidophenylglyoxal hydrate is a chemical compound with potential applications in

research and drug development. A thorough understanding of its safety profile and proper

handling procedures is paramount for any professional working with this substance. This guide

provides a consolidated overview of its known hazards, handling protocols, and available

physicochemical data.

Hazard Identification and Classification
4-Acetamidophenylglyoxal hydrate is classified as harmful if swallowed. It is crucial to avoid

ingestion and minimize exposure through other routes.

GHS Hazard Statements:

H302: Harmful if swallowed.
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Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Physicochemical Properties
A summary of the available quantitative data for 4-Acetamidophenylglyoxal hydrate is

presented in the table below for easy reference and comparison.

Property Value Source

Molecular Formula C₁₀H₁₁NO₄ Echemi[1]

Molecular Weight 209.2 g/mol Echemi[1]

Melting Point 97 - 100 °C Sigma-Aldrich[2]

Boiling Point 306 - 309 °C at 35 hPa Sigma-Aldrich[2]

Density (Predicted) 1.399 ± 0.06 g/cm³ Echemi[1]

Flash Point (Predicted) 247 °C Echemi[1]

Vapor Pressure (Predicted) 3.29E-10 mmHg at 25°C Echemi[1]

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of personnel and the

integrity of the compound.

Handling:
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Work in a well-ventilated area to avoid inhalation of dust or vapors.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.

Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is essential.

If Swallowed: Rinse mouth with water. Immediately call a poison control center or seek

medical attention.

If on Skin: Remove contaminated clothing and wash the affected area with soap and water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Experimental Protocols
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Detailed experimental protocols for the synthesis or specific biochemical applications of 4-
Acetamidophenylglyoxal hydrate are not readily available in the public domain based on the

conducted searches. Researchers should develop their own protocols based on established

chemical principles and conduct thorough risk assessments before proceeding.

Signaling Pathways and Mechanism of Action
Information regarding the interaction of 4-Acetamidophenylglyoxal hydrate with specific

signaling pathways or its precise mechanism of action in biological systems is not currently

available in published literature. Therefore, diagrams for signaling pathways or experimental

workflows cannot be provided at this time.

Toxicological Information
The primary known toxicological effect of 4-Acetamidophenylglyoxal hydrate is its acute oral

toxicity, leading to the "harmful if swallowed" classification. Comprehensive toxicological

studies detailing other potential effects, such as carcinogenicity, mutagenicity, or reproductive

toxicity, are not readily available.

Logical Relationship for Safe Handling
The following diagram illustrates the logical workflow for ensuring safe handling of 4-
Acetamidophenylglyoxal hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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